Cas no 1368690-86-1 (1-1-(2-phenylethyl)cyclopropylethan-1-one)

• Product Name: 1-1-(2-phenylethyl)cyclopropylethan-1-one
• CAS No: 1368690-86-1
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 5851722
• PubChem ID: 82276496
• Update Time: 2025-06-08

1-1-(2-phenylethyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-phenylethyl)cyclopropylethan-1-one
• 1368690-86-1
• EN300-1863155
• 1-[1-(2-phenylethyl)cyclopropyl]ethan-1-one

• Inchi： 1S/C13H16O/c1-11(14)13(9-10-13)8-7-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3
• InChI Key： WGCKEQGKOYKACT-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-1-(2-phenylethyl)cyclopropylethan-1-one

Recent Advances in the Study of 1-1-(2-phenylethyl)cyclopropylethan-1-one (CAS: 1368690-86-1) in Chemical and Biomedical Research

The compound 1-1-(2-phenylethyl)cyclopropylethan-1-one (CAS: 1368690-86-1) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1-1-(2-phenylethyl)cyclopropylethan-1-one, which serves as a key intermediate in the preparation of various bioactive molecules. The compound's cyclopropyl ring and phenylethyl moiety contribute to its stability and reactivity, making it a valuable building block in organic synthesis. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, which is crucial for its application in medicinal chemistry.

In terms of pharmacological activities, preliminary investigations suggest that 1-1-(2-phenylethyl)cyclopropylethan-1-one exhibits promising bioactivity profiles. Studies have reported its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, in vitro assays have demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), which are targets for anti-inflammatory and neuroprotective agents, respectively.

Furthermore, the compound's pharmacokinetic properties have been explored in recent preclinical studies. Findings indicate that 1-1-(2-phenylethyl)cyclopropylethan-1-one possesses favorable absorption and distribution characteristics, with moderate metabolic stability. These properties make it a viable candidate for further optimization and development into a therapeutic agent. However, additional studies are required to fully elucidate its mechanism of action and potential side effects.

One of the most exciting developments is the application of 1-1-(2-phenylethyl)cyclopropylethan-1-one in the design of novel drug candidates. Researchers have utilized this compound as a scaffold to develop derivatives with enhanced bioactivity and selectivity. For example, modifications to the phenylethyl group have yielded compounds with improved binding affinity to target proteins, as evidenced by molecular docking studies. These derivatives are currently being evaluated in animal models to assess their efficacy and safety.

In conclusion, 1-1-(2-phenylethyl)cyclopropylethan-1-one (CAS: 1368690-86-1) represents a promising compound in the realm of chemical and biomedical research. Its synthetic accessibility, bioactive potential, and applicability in drug design underscore its importance as a subject of ongoing investigation. Future research should focus on advancing our understanding of its pharmacological mechanisms and exploring its therapeutic potential in various disease contexts. This brief highlights the need for continued investment in the study of this compound to unlock its full potential in medicine and beyond.